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Compound of Interest

Compound Name: 3-Ethylthiophene

Cat. No.: B160659

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 3-
ethylthiophene, focusing on its Chemical Abstracts Service (CAS) number and detailed safety
data. The information is intended to support researchers, scientists, and professionals in drug
development in the safe handling and application of this compound.

Chemical Identification

e Compound Name: 3-Ethylthiophene

CAS Number: 1795-01-3[1][2]

Molecular Formula: CeHsS[1][2]

Molecular Weight: 112.19 g/mol [2][3]

Synonyms: Thiophene, 3-ethyl-[1]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b160659?utm_src=pdf-interest
https://www.benchchem.com/product/b160659?utm_src=pdf-body
https://www.benchchem.com/product/b160659?utm_src=pdf-body
https://www.benchchem.com/product/b160659?utm_src=pdf-body
https://commonchemistry.cas.org/detail?cas_rn=1795-01-3
https://www.chemimpex.com/products/44171
https://commonchemistry.cas.org/detail?cas_rn=1795-01-3
https://www.chemimpex.com/products/44171
https://www.chemimpex.com/products/44171
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylthiophene
https://commonchemistry.cas.org/detail?cas_rn=1795-01-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Colorless to slightly yellow
Appearance o [2]
clear liquid
Boiling Point 141 -145°C [1][2]
Melting Point -89.1 °C [11[3]
Flash Point 22.8°C
Density 1.004 g/cm3

Safety and Hazard Information

The safety profile of 3-ethylthiophene is summarized below, based on the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

~HS H | Classificati

Hazard Class

Hazard Category

GHS Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2/ 3 and vapor / H226: Flammable
liquid and vapor[3]
Acute toxicity, oral Category 4 H302: Harmful if swallowed[3]
Skin corrosion/irritation Category 2 H315: Causes skin irritation[3]
Serious eye damage/eye H319: Causes serious eye
Category 2A

irritation

irritation[3]

Specific target organ toxicity,

single exposure

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation[3]

Signal Word: Danger / Warning[3][4]

GHS Pictograms:

e Flame (Flammable)
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o Exclamation Mark (Irritant, Harmful)

Precautionary Statements (GHS)
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Type Code Statement

Keep away from heat, hot
] surfaces, sparks, open flames
Prevention P210 o
and other ignition sources. No

smoking.[4][5]

Keep container tightly closed.

P233
[5]
Ground and bond container
P240 o _
and receiving equipment.[5]
Use explosion-proof
P241 electrical/ventilating/lighting
equipment.[5]
p242 Use non-sparking tools.[5]
Take action to prevent static
pP243 _
discharges.[5]
Avoid breathing
P261 dust/fume/gas/mist/vapors/spr
ay.[4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[5]
IF ON SKIN (or hair): Take off
immediately all contaminated
Response P303+P361+P353

clothing. Rinse skin with water

or shower.[5]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]
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In case of fire: Use alcohol-

resistant foam, dry chemical,

P370+P378 o
or carbon dioxide to
extinguish.[4]
Store in a well-ventilated
Storage P403+P235
place. Keep cool.[5]
Dispose of contents/container
to an appropriate treatment
Disposal P501 and disposal facility in

accordance with applicable

laws and regulations.[5]

Toxicological Data

While specific quantitative toxicological data such as LD50 (median lethal dose) for 3-
ethylthiophene is not readily available in the provided search results, data for structurally
related thiophene compounds can offer some insight. It is important to note that the
toxicological properties of 3-ethylthiophene have not been fully investigated.[4]

Compound Route Species Value
3-Hexylthiophene Oral Not Specified LD50: 500.1 mg/kg[6]
Dermal Not Specified LD50: 1,100 mg/kg[6]

Inhalation Not Specified LC50 (4h): 11 mg/L[6]

LC50 (2h): 18,000

3-Methylthiophene Inhalation Mouse
mg/m3[7]

Experimental Protocols and Methodologies

Detailed experimental protocols for the safety assessment of 3-ethylthiophene are not
specifically described in the provided search results. However, the safety evaluation of
thiophene derivatives often involves standard toxicological assays to determine their genotoxic
and mutagenic potential.[3]
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General Protocol for Genotoxicity Assessment

A common workflow for assessing the genotoxic potential of a chemical compound like a
thiophene derivative is outlined below.

Data Evaluation & Prediction Outcome

In Silico Prediction Structure-Toxicity Genotoxic/Carcinogenic
(e.g., CYP450 ip Analysis Potential Assessment t
In Vitro Assays

ial Screening | | Ames Test Comet Assay Cell Transformation Assay ‘
(Salmonella typhimurium) (Single Cell Gel Electrophoresis) (e.g., SHE cells) [

Click to download full resolution via product page
Caption: Workflow for Genotoxicity Assessment.
Methodology Descriptions:

o Ames Test (Salmonella Mutagenicity Assay): This is a widely used method to assess the
mutagenic potential of a chemical compound.[8] It utilizes strains of Salmonella typhimurium
that have mutations in genes involved in histidine synthesis. The test compound is evaluated
for its ability to cause mutations that revert the bacteria to a state where they can synthesize
histidine and grow on a histidine-free medium.[8]

o Comet Assay (Single-Cell Gel Electrophoresis): This is a sensitive technique for detecting
DNA damage at the level of individual eukaryotic cells.[8] Cells are embedded in agarose,
lysed, and then subjected to electrophoresis. Damaged DNA, containing fragments and
breaks, migrates further from the nucleus, creating a "comet tail" shape. The length and
intensity of the tail are proportional to the extent of DNA damage.

 In Vitro Cell Transformation Assay (CTA): This assay is used to evaluate the carcinogenic
potential of a substance by measuring its ability to induce neoplastic transformation in
cultured cells, such as Syrian Hamster Embryo (SHE) cells.[8]
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« In Silico Analysis: Computational models are often used to predict the metabolic pathways of
thiophene derivatives, particularly their interaction with cytochrome P450 (CYP450)
enzymes.[8] This helps in hypothesizing potential toxicological profiles and understanding
structure-toxicity relationships.[8]

Handling and Storage

o Handling: Wear appropriate personal protective equipment (PPE), including chemical safety
glasses, gloves, and protective clothing.[4] Ensure adequate ventilation and avoid inhalation
of vapors.[4] Keep away from ignition sources as the substance is flammable.[4]

o Storage: Store in a cool, well-ventilated place in a tightly closed container.[5]

This guide provides a summary of the available information on 3-ethylthiophene. For any
laboratory or industrial application, it is crucial to consult the most recent and complete Safety
Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Ethylthiophene: CAS
Number and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160659#3-ethylthiophene-cas-number-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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